Pharmacuetical Impurity Standards
  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B068921
    • CAS No.:
    • 191047-65-1
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    5-fluorouracil is a nucleobase analogue that is uracil in which the hydrogen at position 5 is replaced by fluorine. It is an antineoplastic agent which acts as an antimetabolite - following conversion to the act...
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  • Cinnamic Acid
    Cinnamic Acid
    • Cat. No.:
    • B147244
    • CAS No.:
    • 621-82-9
    • Molecular Formula:
    • C9H8O2
    • Molecular Weight:
    • 148.16 g/mol
    Description
    Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styre...
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  • Everolimus
    Everolimus
    • Cat. No.:
    • B549166
    • CAS No.:
    • 159351-69-6
    • Molecular Formula:
    • C53H83NO14
    • Molecular Weight:
    • 958.2 g/mol
    Description
    Everolimus is a macrocyclic lactone that is rapamycin in which the hydroxy group attached to the cyclohexyl moiety has been converted into the corresponding 2-hydroxyethyl ether. It is an immunosuppressant and a...
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  • Avatrombopag
    Avatrombopag
    • Cat. No.:
    • B1665838
    • CAS No.:
    • 570406-98-3
    • Molecular Formula:
    • C29H34Cl2N6O3S2
    • Molecular Weight:
    • 649.7 g/mol
    Description
    Avatrombopag (Doptelet), is an orally administered, small molecule thrombopoietin receptor (c-Mpl) agonist that increases platelet number without increasing platelet activation, thereby decreasing the need for b...
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  • Betamethasone
    Betamethasone
    • Cat. No.:
    • B1666872
    • CAS No.:
    • 378-44-9
    • Molecular Formula:
    • C22H29FO5
    • Molecular Weight:
    • 392.5 g/mol
    Description
    Betamethasone is a glucocorticoid, a 20-oxo steroid, a 21-hydroxy steroid, a 17alpha-hydroxy steroid, a fluorinated steroid, an 11beta-hydroxy steroid, a 3-oxo-Delta(1),Delta(4)-steroid, a primary alpha-hydroxy ...
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  • Beclometasone dipropionate
    Beclometasone dipropionate
    • Cat. No.:
    • B1667901
    • CAS No.:
    • 5534-09-8
    • Molecular Formula:
    • C28H37ClO7
    • Molecular Weight:
    • 521.0 g/mol
    Description
    Beclomethasone Dipropionate can cause developmental toxicity according to state or federal government labeling requirements.
    Beclomethasone dipropionate is a steroid ester comprising beclomethasone having pro...
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  • Cephradine
    Cephradine
    • Cat. No.:
    • B1668399
    • CAS No.:
    • 38821-53-3
    • Molecular Formula:
    • C16H19N3O4S
    • Molecular Weight:
    • 349.4 g/mol
    Description
    Cephradine is a first-generation cephalosporin antibiotic with a methyl substituent at position 3, and a (2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetamido substituent at position 7, of the cephem skeleton. It has ...
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  • Droxidopa
    Droxidopa
    • Cat. No.:
    • B1670964
    • CAS No.:
    • 23651-95-8
    • Molecular Formula:
    • C9H11NO5
    • Molecular Weight:
    • 213.19 g/mol
    Description
    Droxidopa is a serine derivative that is L-serine substituted at the beta-position by a 3,4-dihydroxyphenyl group. A prodrug for noradrenalone, it is used for treatment of neurogenic orthostatic hypotension It h...
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  • (+-)-Laudanosine
    (+-)-Laudanosine
    • Cat. No.:
    • B1674548
    • CAS No.:
    • 1699-51-0
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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  • Enzalutamide
    Enzalutamide
    • Cat. No.:
    • B1683756
    • CAS No.:
    • 915087-33-1
    • Molecular Formula:
    • C21H16F4N4O2S
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Enzalutamide is a benzamide obtained by formal condensation of the carboxy group of 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl}-2-fluorobenzoic acid with methylamine. U...
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